Cas no 71990-02-8 (2-Bromo-N-(hydroxymethyl)acetamide)

• Product Name: 2-Bromo-N-(hydroxymethyl)acetamide
• CAS No: 71990-02-8
• MF: C₃H₆BrNO₂
• MW: 167.989240169525
• CID: 1058909
• PubChem ID: 18519477
• Update Time: 2025-05-20

2-Bromo-N-(hydroxymethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(hydroxymethyl)acetamide
• Brom-essigsaeure-(hydroxymethyl-amid)
• N-Methylol-bromacetamid
• SCHEMBL4352967
• starbld0007623
• 71990-02-8
• DB-313793

• Inchi： 1S/C3H6BrNO2/c4-1-3(7)5-2-6/h6H,1-2H2,(H,5,7)
• InChI Key： SJYLPGUDCXMZQO-UHFFFAOYSA-N
• SMILES： BrCC(NCO)=O

Computed Properties

• Exact Mass: 166.95800
• Monoisotopic Mass: 166.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: -0.16180

2-Bromo-N-(hydroxymethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-N-(hydroxymethyl)acetamide

2-Bromo-N-(hydroxymethyl)acetamide (CAS No. 71990-02-8): A Comprehensive Overview

The compound 2-Bromo-N-(hydroxymethyl)acetamide (CAS No. 71990-02-8) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as BHA or Brominated Hydroxy Acetamide, has gained attention due to its unique structural properties and functional groups, which make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-Bromo-N-(hydroxymethyl)acetamide in the development of novel polymers and biodegradable materials. Researchers have explored its ability to act as a building block for creating sustainable materials with enhanced mechanical properties. For instance, a 2023 study published in *Macromolecules* demonstrated that incorporating BHA into polymer networks significantly improved their thermal stability and biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In the field of drug discovery, 2-Bromo-N-(hydroxymethyl)acetamide has been utilized as a key intermediate in the synthesis of bioactive compounds. Its bromine atom provides a reactive site for nucleophilic substitution reactions, enabling the creation of diverse chemical structures with potential therapeutic applications. A notable example is its role in the synthesis of antiviral agents, where it serves as a precursor for compounds targeting viral replication mechanisms. Recent advancements in this area have been documented in *Journal of Medicinal Chemistry*, where researchers reported promising results in inhibiting viral enzymes using derivatives of BHA.

The structural versatility of 2-Bromo-N-(hydroxymethyl)acetamide also extends to its use in catalysis and green chemistry. Scientists have investigated its ability to act as a catalyst in asymmetric synthesis reactions, offering a more environmentally friendly alternative to traditional catalysts. A 2023 paper in *Green Chemistry* highlighted its role in facilitating enantioselective reactions, which are crucial for producing chiral compounds with high optical purity.

Beyond its chemical applications, BHA has found utility in analytical chemistry as a reagent for detecting specific functional groups in complex mixtures. Its reactivity with nucleophiles makes it an effective tool for identifying and quantifying certain organic compounds in environmental and industrial samples. This application has been particularly valuable in quality control processes within the pharmaceutical and food industries.

From a manufacturing perspective, the production of 2-Bromo-N-(hydroxymethyl)acetamide involves a multi-step synthesis process that ensures high purity and consistency. Recent innovations in manufacturing techniques have focused on optimizing reaction conditions to minimize waste and improve yield, aligning with global sustainability goals. These advancements were detailed in a 2023 review published in *Chemical Engineering Journal*, which emphasized the importance of green chemistry principles in modern chemical production.

In conclusion, 2-Bromo-N-(hydroxymethyl)acetamide (CAS No. 71990-02-8) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural properties, reactivity, and compatibility with modern synthetic methods make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.